Cas no 53146-47-7 (2-Propanol,1,3-bis(2-methylpropoxy)-)
53146-47-7 structure
Product Name:2-Propanol,1,3-bis(2-methylpropoxy)-
CAS No:53146-47-7
MF:C11H24O3
MW:204.306464195251
CID:381340
PubChem ID:104417
Update Time:2025-04-19
2-Propanol,1,3-bis(2-methylpropoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanol,1,3-bis(2-methylpropoxy)-
- 1,3-Bis(2-methylpropoxy)propan-2-ol
- 1,3-bis(2-methylpropoxy)-2-propanol
- SCHEMBL1836147
- 1,3-bis-(2-Methylpropoxy)propan-2-ol
- EINECS 258-391-0
- 1,3-diisobutoxypropan-2-ol
- DTXSID10201228
- 53146-47-7
- NS00032663
-
- Inchi: 1S/C11H24O3/c1-9(2)5-13-7-11(12)8-14-6-10(3)4/h9-12H,5-8H2,1-4H3
- InChI Key: NUYSFVDIFREUIM-UHFFFAOYSA-N
- SMILES: O(CC(C)C)CC(COCC(C)C)O
Computed Properties
- Exact Mass: 204.17262
- Monoisotopic Mass: 204.17254462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
2-Propanol,1,3-bis(2-methylpropoxy)- Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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